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Compound of Interest

Compound Name: 4-(Pyrrolidin-1-ylcarbonyl)aniline

Cat. No.: B185276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 4-
(Pyrrolidin-1-ylcarbonyl)aniline, a compound of interest in medicinal chemistry and materials

science. The data presented herein is compiled from verified chemical databases and is

intended to support research and development activities.

Physicochemical Data Summary
The fundamental molecular properties of 4-(Pyrrolidin-1-ylcarbonyl)aniline are summarized

in the table below. These values are critical for experimental design, analytical method

development, and computational modeling.

Property Value Reference

Molecular Formula C₁₁H₁₄N₂O [1][2][3]

Molecular Weight 190.24 g/mol [1]

IUPAC Name
(4-aminophenyl)-pyrrolidin-1-

ylmethanone
[1][2]

CAS Number 56302-41-1 [1][2]
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The determination of the molecular weight and formula of a compound like 4-(Pyrrolidin-1-
ylcarbonyl)aniline typically involves the following standard analytical techniques:

1. Mass Spectrometry for Molecular Weight Determination:

Methodology: High-resolution mass spectrometry (HRMS), often coupled with liquid

chromatography (LC-MS) or gas chromatography (GC-MS), is employed to determine the

accurate mass of the molecule. The compound is ionized (e.g., via electrospray ionization -

ESI) and the mass-to-charge ratio (m/z) of the resulting ions is measured. The molecular

weight is derived from the mass of the molecular ion peak.

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent such as methanol or acetonitrile.

Instrumentation: A high-resolution mass spectrometer (e.g., Orbitrap, TOF, or FT-ICR).

2. Elemental Analysis for Molecular Formula Confirmation:

Methodology: Combustion analysis is used to determine the percentage composition of

carbon (C), hydrogen (H), and nitrogen (N) in the sample. A known mass of the compound is

combusted in an excess of oxygen, and the resulting gaseous products (CO₂, H₂O, N₂) are

quantitatively measured. The empirical formula is calculated from these percentages, and in

conjunction with the molecular weight from mass spectrometry, the molecular formula is

confirmed.

Sample Preparation: The sample must be pure and thoroughly dried to obtain accurate

results.

Instrumentation: An elemental analyzer.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation:

Methodology: ¹H NMR and ¹³C NMR spectroscopy are used to elucidate the chemical

structure, which in turn confirms the atomic composition and connectivity, validating the

molecular formula. The chemical shifts, integration of signals, and coupling patterns provide

detailed information about the arrangement of atoms within the molecule.
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Sample Preparation: The compound is dissolved in a deuterated solvent (e.g., CDCl₃,

DMSO-d₆).

Instrumentation: An NMR spectrometer (e.g., 300, 400, or 500 MHz).

Molecular Structure and Connectivity
The following diagram illustrates the logical relationship between the constituent functional

groups of 4-(Pyrrolidin-1-ylcarbonyl)aniline, which is composed of an aniline moiety linked to

a pyrrolidine ring via a carbonyl group.
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Constituent Functional Groups of the Molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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